Cas no 51302-91-1 (1-Pentene, 2-chloro-3-methyl-)
1-Pentene, 2-chloro-3-methyl- structure
Product Name:1-Pentene, 2-chloro-3-methyl-
CAS No:51302-91-1
MF:C6H11Cl
MW:118.604541063309
CID:362593
PubChem ID:12734573
Update Time:2025-04-19
1-Pentene, 2-chloro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentene, 2-chloro-3-methyl-
- 2-chloro-3-methylpent-1-ene
- 51302-91-1
- SCHEMBL14153530
- DTXSID90508449
-
- Inchi: 1S/C6H11Cl/c1-4-5(2)6(3)7/h5H,3-4H2,1-2H3
- InChI Key: BCODXPKSCKLLMY-UHFFFAOYSA-N
- SMILES: ClC(=C)C(C)CC
Computed Properties
- Exact Mass: 118.05503
- Monoisotopic Mass: 118.0549280g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 66.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-Pentene, 2-chloro-3-methyl- Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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